Cas no 861890-94-0 (Benzoic acid, 3,4,5-tris[[4-[[(1R)-1-methylheptyl]oxy]phenyl]methoxy]-)

• Product Name: Benzoic acid, 3,4,5-tris[[4-[[(1R)-1-methylheptyl]oxy]phenyl]methoxy]-
• CAS No: 861890-94-0
• MF: C₅₂H₇₂O₈
• MW: 825.123296737671
• CID: 662348
• PubChem ID: 71413975
• Update Time: 2025-04-19

Benzoic acid, 3,4,5-tris[[4-[[(1R)-1-methylheptyl]oxy]phenyl]methoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,4,5-tris[[4-[[(1R)-1-methylheptyl]oxy]phenyl]methoxy]-
• 3,4,5-tris[[4-[(2R)-octan-2-yl]oxyphenyl]methoxy]benzoic acid
• 861890-94-0
• 3,4,5-Tris[(4-{[(2R)-octan-2-yl]oxy}phenyl)methoxy]benzoic acid
• DTXSID40833470

• Inchi： 1S/C52H72O8/c1-7-10-13-16-19-39(4)58-46-28-22-42(23-29-46)36-55-49-34-45(52(53)54)35-50(56-37-43-24-30-47(31-25-43)59-40(5)20-17-14-11-8-2)51(49)57-38-44-26-32-48(33-27-44)60-41(6)21-18-15-12-9-3/h22-35,39-41H,7-21,36-38H2,1-6H3,(H,53,54)/t39-,40-,41-/m1/s1
• InChI Key： HKIKNVYKDKXUOF-MHEUVVKCSA-N
• SMILES： O(C1C=CC(COC2=C(C=C(C(=O)O)C=C2OCC2C=CC(=CC=2)O[C@H](C)CCCCCC)OCC2C=CC(=CC=2)O[C@H](C)CCCCCC)=CC=1)[C@H](C)CCCCCC

Computed Properties

• Exact Mass: 824.52271925g/mol
• Monoisotopic Mass: 824.52271925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 60
• Rotatable Bond Count: 31
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.7
• Topological Polar Surface Area: 92.7Ų